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The Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) from the National Institutes
of Health (NIH) is a prestigious grant designed to support promising late-stage graduate
students in their transition to successful postdoctoral research positions. This two-phased
award provides a seamless funding bridge, allowing trainees to focus on completing their
doctoral dissertation and then launching a robust postdoctoral research project. This guide
offers detailed application notes and protocols to assist researchers, scientists, and drug
development professionals in navigating the F99/K00 application process.

Application Notes

The FO9/K00 award is intended for individuals who require one to two years to complete their
Ph.D. dissertation research (F99 phase) before transitioning to a mentored postdoctoral
position (KOO phase).[1][2][3] The overarching goal is to retain outstanding graduate students in
the biomedical research pipeline and facilitate their transition into independent research
careers.[4]

Eligibility:

o Applicants must be in their 3rd or 4th year of a mentored PhD or equivalent research degree
program.[1]

o The applicant must be at the dissertation research stage of their training at the time of the
award.
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» Evidence of high academic performance and a strong commitment to a career as an
independent researcher are essential.

 Citizenship requirements may vary by NIH institute, so it is crucial to consult the specific
Funding Opportunity Announcement (FOA). For example, the National Cancer Institute (NCI)
does not have a citizenship requirement for the F99 phase.

e Some institutes require institutional nomination, meaning the university can only put forward
a limited number of candidates.

Key Application Components:

The F99/K00 application is a comprehensive package that requires detailed planning and a
compelling narrative. Most application components should address both the F99 dissertation
research phase and the KOO postdoctoral research plans. The core components include:

o Specific Aims: This is a critical one-page document that must be structured into two specific

aims:

o Specific Aim 1: The Dissertation Research Project: Provide a detailed description of the
research to be completed in the F99 phase. This should include the progress made to date
and the remaining experiments.

o Specific Aim 2: The Postdoctoral Research Direction: Outline the proposed research
direction for the KOO phase.

o Research Strategy: This section, typically limited to 6 pages, should elaborate on the
Specific Aims. For the F99 phase, it should include a detailed experimental plan, anticipated
outcomes, and potential challenges with alternative approaches. The KOO portion should
describe the future research direction and its significance.

o Applicant's Background and Goals for Fellowship Training: This document (typically 6 pages)
should detail your research experience, career goals, and how the F99/K00 award will
facilitate your transition to an independent researcher.

e Sponsor and Co-Sponsor Information: Information about your primary Ph.D. mentor is
required. While not mandatory to have a confirmed postdoctoral mentor at the time of
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application, identifying a potential KOO mentor is desirable.

o Letters of Reference: Strong letters of recommendation are crucial for a successful
application.

« Institutional Nomination Letter: If required by the specific FOA, this letter from your institution

is a key component.

Quantitative Data Summary

The F99/K00 award provides significant financial support for both phases of the program. The

following tables summarize the key quantitative aspects of the grant.

Research
] . Institutional and Career
Award ] Stipend/Sala  Tuition and
Duration Allowance Developmen
Phase ry (Example) Fees (F99)
(F99) t Support
(K00)
NRSA 60% of $4,550 per
Predoctoral institutional year + $1,500
F99 1-2 years ) N N/A
Stipend tuition (up to for KOO
Levels a maximum) mentor travel
Varies by NIH Up to $3,000
K00 Upto4years institute and N/A N/A - $5,000 per
experience year

Note: Stipend and funding levels are subject to change and applicants should consult the

specific FOA for the most current information.
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Application Component Typical Page Limit
Specific Aims 1 page

Research Strategy 6 pages
Applicant's Background and Goals 6 pages

Biosketch 5 pages
Institutional Nomination Letter 2 pages

Page limits can vary, always refer to the specific FOA instructions.

Experimental Protocols: A Framework for
Presentation

While specific experimental protocols are unique to each research project, the following
structure provides a detailed framework for presenting your methodologies within the Research
Strategy section of the F99/K00 application.

For each proposed experiment, include:
o Objective/Hypothesis: Clearly state the question the experiment is designed to answer.
o Experimental Design:
o Controls: Detail all positive and negative controls.
o Variables: Clearly define the independent and dependent variables.
o Sample Size and Power Analysis: Justify the number of subjects or samples to be used.
e Materials and Methods:
o Reagents and Instruments: List key reagents and specialized equipment.

o Step-by-Step Procedure: Provide a concise but complete description of the protocol.
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» Data Analysis and Interpretation:
o Statistical Methods: Specify the statistical tests that will be used to analyze the data.

o Expected Outcomes: Describe the anticipated results and how they will be interpreted in

the context of your hypothesis.

o Potential Problems and Alternative Approaches: Acknowledge potential experimental

challenges and propose alternative strategies.

Visualizing the F99/K00 Pathway

The following diagrams, generated using Graphviz, illustrate the key stages and relationships
within the F99/K00 grant process.

Click to download full resolution via product page

Caption: The F99/K00 grant timeline, from initial application to the transition to an independent

research career.
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Caption: The logical relationship between the F99 and KOO phases, leading to an independent

research career.

By carefully preparing a comprehensive application that addresses both the F99 and KOO
phases, and by clearly articulating a strong research plan and career development goals,
applicants can significantly increase their chances of securing this valuable award and
accelerating their path toward becoming independent investigators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10785780?utm_src=pdf-body-img
https://www.benchchem.com/product/b10785780?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. NIH NCI Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) | Research &
Innovation Office | University of Colorado Boulder [colorado.edu]

2. NIH NCI Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) | Research | UW-
Madison [research.wisc.edu]

3. ucsdcollab.atlassian.net [ucsdcollab.atlassian.net]

4. jordanberg.xyz [jordanberg.xyz]

To cite this document: BenchChem. [Unlocking the Pathway to Independence: A Guide to the
F99/K00 Grant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10785780#how-to-apply-for-the-f99-k00-grant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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